Cas no 148672-09-7 (Estrone 3-O-Sulfamate)

• Product Name: Estrone 3-O-Sulfamate
• CAS No: 148672-09-7
• MF: C₁₈H₂₃NO₄S
• MW: 349.444524049759
• CID: 148102
• PubChem ID: 127676
• Update Time: 2025-04-19

Estrone 3-O-Sulfamate Chemical and Physical Properties

Names and Identifiers

• Estra-1,3,5(10)-trien-17-one,3-[(aminosulfonyl)oxy]-
• ESTRONE 3-O-SULFAMATE
• [(8R,9S,13S,14S)-13-methyl-17-oxo-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-3-yl] sulfamate
• 17-oxo-estra-1,3,5(10)-trien-3-yl sulfamate
• 3-((Aminosulfonyl)oxy)estra-1,3,5(10)-trien-17-one
• 3-sulfamoyloxyestra-1,3,5(10)-trien-17-one
• EMATE
• Emate compound
• Estra-1,3,5(10)-trien-17-one,3-((aminosulfonyl)oxy)
• Estra-1,3,5(10)-trien-17-one-3-sulfamate
• estrone sulfamate
• estrone-3-o-sulfamate
• Estrone-3-sulfamate
• Oestrone-3-O-sulphamate
• ESTRONE O-SULFAMATE
• ESTRONE 3-SULFAMATE
• 1,3,5(10)-Estratrien-17-one 3-sulfamate
• 1,3,5[10]-ESTRATRIEN-3-OL-17-ONE SULFAMATE
• 3-HYDROXY-1,3,5[10]-ESTRATRIEN-17-ONE 3-SULFAMATE
• 3-[(AMinosulfonyl)oxy]estra-1,3,5(10)-trien-17-one
• Estrone 3-sulfamate, Estrone O-Sulfamate, Estrone Sulfamate
• Sulfamic acid (11R,12S,15S,16S)-13-methyl-17-oxo-7,8,9,11,12,13,14,15,16,17-decahydro-6H-cyclopenta[a]phenanthren-3-yl ester
• CS-0003462
• estrone3-O-sulfamate
• NSC685426
• estra-1,3,5(10)-trien-17-one-3-sulphamate
• 148672-09-7
• NCI60_030717
• RVKFQAJIXCZXQY-CBZIJGRNSA-N
• 17-Oxoestra-1,3,5(10)-triene-3-yl Sulfamate
• BDBM50134329
• AKOS030241107
• HY-14585
• Sulfamic acid (8R,9S,13S,14S)-13-methyl-17-oxo-7,8,9,11,12,13,14,15,16,17-decahydro-6H-cyclopenta[a]phenanthren-3-yl ester
• NSC-685426
• SCHEMBL305660
• J-008505
• DTXSID20933447
• 17-oxoestra-1,3,5(10)-trien-3-yl sulfamate
• Estra-1,3,5(10)-trien-17-one, 3-((aminosulfonyl)oxy)-
• CHEMBL122708
• [(8~{R},9~{S},13~{S},14~{S})-13-methyl-17-oxidanylidene-7,8,9,11,12,14,15,16-octahydro-6~{H}-cyclopenta[a]phenanthren-3-yl] sulfamate
• G78971
• DB-267105
• Vrn
• Estrone 3-O-Sulfamate

• Inchi： 1S/C18H23NO4S/c1-18-9-8-14-13-5-3-12(23-24(19,21)22)10-11(13)2-4-15(14)16(18)6-7-17(18)20/h3,5,10,14-16H,2,4,6-9H2,1H3,(H2,19,21,22)/t14-,15-,16+,18+/m1/s1
• InChI Key： RVKFQAJIXCZXQY-CBZIJGRNSA-N
• SMILES： S(N)(=O)(=O)OC1C=CC2=C(C=1)CC[C@@H]1[C@@H]2CC[C@]2(C)C(CC[C@H]21)=O

Computed Properties

• Exact Mass: 349.13500
• Monoisotopic Mass: 349.135
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 627
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 94.8A^2

Experimental Properties

• Density: 1.314
• Melting Point: 195-197°C
• Boiling Point: 530.9°Cat760mmHg
• Flash Point: 274.9°C
• Refractive Index: 1.595
• PSA: 94.84000
• LogP: 4.47520

Estrone 3-O-Sulfamate Security Information

• WGK Germany：3
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Estrane steroids